Cas no 83261-25-0 (3-methoxy-4-methylthiophene-2-carboxylic acid)

3-Methoxy-4-methylthiophene-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene core substituted with methoxy and methyl groups at the 3- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its structural motif is valuable for constructing complex molecules due to the reactivity of the carboxylic acid group and the electronic effects imparted by the methoxy and methyl substituents. The compound exhibits good stability under standard conditions, facilitating its handling and storage. Its distinct substitution pattern enables selective functionalization, making it useful in medicinal chemistry for designing bioactive compounds with tailored properties. The thiophene scaffold contributes to enhanced binding interactions in target molecules.

3-methoxy-4-methylthiophene-2-carboxylic acid structure

83261-25-0 structure

Product Name:3-methoxy-4-methylthiophene-2-carboxylic acid

CAS No:83261-25-0

MF:C₇H₈O₃S

MW:172.201621055603

MDL:MFCD08696385

CID:3160113

PubChem ID:13061856

Update Time:2025-07-02

3-methoxy-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-4-methylthiophene-2-carboxylic acid
- DB-425059
- STL414519
- MFCD08696385
- AKOS000313666
- Z1198181420
- 3-METHOXY-4-METHYL-2-THIOPHENECARBOXYLIC ACID
- 3-methoxy-4-methylthiophene-2-carboxylicacid
- EN300-92358
- F8889-7415
- 856-313-5
- IDA26125
- CS-0456060
- 83261-25-0
- BBL041000
- SCHEMBL11232857
- MDL： MFCD08696385
- Inchi： 1S/C7H8O3S/c1-4-3-11-6(7(8)9)5(4)10-2/h3H,1-2H3,(H,8,9)
- InChI Key： UQXXEJYOFLKCHS-UHFFFAOYSA-N
- SMILES： S1C=C(C)C(=C1C(=O)O)OC

Computed Properties

Exact Mass: 172.01941529Da
Monoisotopic Mass: 172.01941529Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 74.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 296.6±35.0 °C at 760 mmHg
Flash Point: 133.2±25.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-methoxy-4-methylthiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-methoxy-4-methylthiophene-2-carboxylic acid Pricemore >>

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